Sulfite

• CAS No.: 14265-45-3
• Molecular Formula: SO3(2−); O3S-2
• Molecular Weight: 80.07 g/mol
• IUPAC Name: sulfite
• InChI: InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)/p-2
• InChI Key: LSNNMFCWUKXFEE-UHFFFAOYSA-L
• SMILES: [O-]S(=O)[O-]
• Canonical SMILES: [H+].[H+].[O-]S(=O)[O-]
• Key on ui other cas no.: 15181-46-1; 7782-99-2
• physical_description: Solid; Gas
• solubility: 558.5 mg/mL

Description

Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion.

Scientific Research Applications

Food Preservation

Role as a Preservative:
Sulfites are commonly used in the food industry as preservatives to prevent browning and spoilage. They inhibit the activity of enzymes that cause oxidation and browning in fruits and vegetables. For example:

• Fruits and Vegetables: Sulfites are used to maintain the color and freshness of dried fruits like apricots and raisins.
• Wine Production: In winemaking, sulfites help prevent oxidation and spoilage by inhibiting yeast and bacterial growth .

Case Study:
A study conducted on the efficacy of sulfites in preserving cherries found that this compound-treated cherries retained their color and flavor significantly longer than untreated samples. This demonstrates this compound's effectiveness in maintaining food quality during storage.

Medical Applications

Cytoprotective Effects:
Recent research highlights this compound's potential as a cytoprotective agent against oxidative stress in neurons. A study showed that physiological concentrations of this compound could protect rat neurons from oxytosis induced by high glutamate levels. The mechanism involves increasing intracellular levels of cysteine and glutathione (GSH), which are crucial for cellular defense against oxidative damage .

Potential Therapeutic Uses:
this compound's ability to enhance cysteine levels suggests its potential use in treating neurodegenerative diseases characterized by oxidative stress, such as Alzheimer's disease. Further research is needed to explore these therapeutic avenues fully.

Environmental Applications

Water Treatment:
Sulfites play a role in water treatment processes, particularly in the disinfection of water contaminated with this compound-reducing bacteria. A study showed that UV radiation combined with this compound effectively reduced microbial populations in water, making it safer for consumption .

Desulfurization:
In industrial settings, sulfites are utilized for desulfurizing flue gases to mitigate acid rain formation. They react with sulfur dioxide (SO₂) emissions from power plants, converting them into less harmful compounds .

Industrial Applications

Bleaching Agent:
Sulfites are employed as bleaching agents in various industries, including textiles and paper production. They help achieve desired whiteness levels by removing unwanted colors from raw materials .

Dough Conditioning:
In baking, sulfites serve as dough conditioners, improving the texture and volume of bread products. They enhance gluten development, leading to better dough elasticity and gas retention during fermentation.

Data Tables

Application Area	Specific Use	Impact/Benefit
Food Preservation	Preventing browning in fruits	Maintains color and extends shelf life
Medical	Cytoprotection in neurodegeneration	Potential therapeutic agent for oxidative stress
Environmental	Water treatment	Reduces microbial contamination
Industrial	Bleaching agent	Improves product quality in textiles and paper
Industrial	Dough conditioning	Enhances texture and volume of baked goods